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Compound of Interest

Compound Name: Anicequol

Cat. No.: B1248026 Get Quote

Anicequol, a naturally occurring ergostane steroid, was once investigated for its potential in

treating cognitive disorders.[1] While its development was discontinued, the compound may still

be present in research laboratories.[1] Proper disposal of this and any other laboratory

chemical is paramount to ensure the safety of personnel and to minimize environmental impact.

In the absence of a specific Safety Data Sheet (SDS) for Anicequol, this document provides a

comprehensive guide to its proper disposal based on general principles of laboratory safety

and pharmaceutical waste management.

Chemical and Physical Properties
A summary of the known chemical and physical properties of Anicequol is provided below.

This information is crucial for a preliminary risk assessment before handling and disposal.
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Property Value Source

Molecular Formula C30H48O6 PubChem[2]

Molar Mass 504.7 g/mol PubChem[2]

IUPAC Name

[(3S,5S,7R,8S,9S,10R,11S,13

S,14S,16S,17R)-17-

[(E,2R,5R)-5,6-dimethylhept-3-

en-2-yl]-3,7,11-trihydroxy-

10,13-dimethyl-6-oxo-

1,2,3,4,5,7,8,9,11,12,14,15,16,

17-

tetradecahydrocyclopenta[a]ph

enanthren-16-yl] acetate

PubChem[2]

CAS Number 163565-48-8 Wikipedia[1]

Standard Disposal Protocol for Anicequol
The following step-by-step procedure is a general guideline for the disposal of Anicequol. It is
essential to consult with your institution's Environmental Health and Safety (EHS) department

to ensure compliance with local, state, and federal regulations.

Step 1: Personal Protective Equipment (PPE)

Before handling Anicequol, ensure you are wearing appropriate PPE, including:

Safety goggles

Chemical-resistant gloves (e.g., nitrile)

A lab coat

Step 2: Waste Segregation

Properly segregate Anicequol waste at the point of generation. Do not mix it with non-

hazardous waste. Anicequol waste should be categorized as chemical waste.
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Step 3: Containerization

Place solid Anicequol waste in a clearly labeled, leak-proof container.

For solutions containing Anicequol, use a designated, sealed, and labeled waste container.

The label should clearly state "Anicequol Waste" and include the concentration and solvent.

Step 4: Waste Accumulation

Store the waste container in a designated satellite accumulation area.

Ensure the container is kept closed except when adding waste.

Do not accumulate large quantities of waste. Follow your institution's guidelines on maximum

accumulation volumes and times.

Step 5: Disposal Request

Once the waste container is full or has reached its accumulation time limit, submit a chemical

waste pickup request to your institution's EHS department.

Do not dispose of Anicequol down the drain or in the regular trash.

Experimental Workflow for Disposal
The logical flow for the proper disposal of Anicequol is outlined in the diagram below. This

workflow ensures that all safety and regulatory aspects are considered.
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Start: Anicequol Waste Generated

Step 1: Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Step 2: Segregate as Chemical Waste

Step 3: Place in Labeled, Sealed Container

Step 4: Store in Satellite Accumulation Area

Step 5: Submit Waste Pickup Request to EHS

EHS Collects Waste for Proper Disposal

Click to download full resolution via product page

Anicequol Disposal Workflow

Recommended Disposal Methods for
Pharmaceutical Waste
While specific guidelines for Anicequol are unavailable, general principles for the disposal of

unwanted pharmaceuticals, as outlined by the World Health Organization and other regulatory

bodies, should be followed. The preferred method for destroying pharmaceutical waste is high-
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temperature incineration.[3] Other methods that may be considered by waste disposal facilities

include:

Incineration: High-temperature incineration (above 1200°C) is the most environmentally

sound method for destroying pharmaceuticals.[3]

Encapsulation: This involves immobilizing the pharmaceuticals in a solid block within a

plastic or steel drum. The drum is then landfilled.

Inertization: This is a process where the pharmaceuticals are ground and mixed with cement

and other substances before being disposed of in a landfill.[3]

It is the responsibility of the waste generator (the laboratory) to ensure that their waste is

handled and disposed of by a licensed and reputable waste management company that utilizes

these approved methods.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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